N-(5-(benzo[d][1,3]dioxol-5-ylmethyl)-1,3,4-oxadiazol-2-yl)-2,5-dimethylfuran-3-carboxamide

• IUPAC Name: N-[5-(1,3-benzodioxol-5-ylmethyl)-1,3,4-oxadiazol-2-yl]-2,5-dimethylfuran-3-carboxamide
• InChI: InChI=1S/C17H15N3O5/c1-9-5-12(10(2)24-9)16(21)18-17-20-19-15(25-17)7-11-3-4-13-14(6-11)23-8-22-13/h3-6H,7-8H2,1-2H3,(H,18,20,21)
• InChI Key: OQIGVYIOLKJWNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NC2=NN=C(O2)CC3=CC4=C(C=C3)OCO4
• Molecular Formula: C17H15N3O5
• Molecular Weight: 341.32 g/mol
• CAS No.: 1170238-22-8

Description

N-(5-(benzo[d][1,3]dioxol-5-ylmethyl)-1,3,4-oxadiazol-2-yl)-2,5-dimethylfuran-3-carboxamide is a useful research compound. Its molecular formula is C17H15N3O5 and its molecular weight is 341.323. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antioxidant Activities

• Antimicrobial and Antioxidant Synthesis : A study by Sindhe et al. (2016) focused on synthesizing N-(5,6-dimethyl-1H-benzimidazol-2-yl) substituted carboxamide, showing promising antimicrobial and antioxidant activities. This indicates the compound's potential in developing treatments against various microorganisms (Sindhe et al., 2016).

Novel Compound Synthesis for Anti-Inflammatory and Analgesic Properties

• Novel Compound Synthesis : Abu‐Hashem et al. (2020) synthesized novel compounds for potential use as anti-inflammatory and analgesic agents, indicating the diverse applications of such compounds in medical research (Abu‐Hashem et al., 2020).

Polymer Synthesis and Characterization

• Polymer Synthesis : A study by Sava et al. (2003) involved synthesizing aromatic polyamides containing 1,3,4-oxadiazole, highlighting their good thermal stability and solubility, which can be beneficial in material science applications (Sava et al., 2003).

Anticancer and Antiviral Potential

• Targeting Breast Tumor Metastasis : Wang et al. (2011) conducted a study targeting the urokinase receptor for breast tumor metastasis, demonstrating the compound's potential in cancer treatment (Wang et al., 2011).
• Anticancer and Antioxidant Activities : Research by Gudipati et al. (2011) synthesized derivatives for anticancer and antioxidant activities, emphasizing its potential in oncology (Gudipati et al., 2011).

Novel Synthesis Methods

• Novel Synthesis Approaches : Studies like those by Chau et al. (1997) and Guleli et al. (2019) have explored new methods for synthesizing derivatives, contributing to advancements in chemical synthesis techniques (Chau et al., 1997); (Guleli et al., 2019).

Biological Activity Screening

• Antimicrobial Screening : Research by Idrees et al. (2019) focused on synthesizing and screening novel derivatives for antimicrobial activity, highlighting the role of such compounds in combating infections (Idrees et al., 2019).

Mechanism of Action

Target of Action

Similar compounds have shown antitumor activities against hela, a549 and mcf-7 cell lines .

Mode of Action

It is suggested that similar compounds can induce apoptosis and cause both s-phase and g2/m-phase arrests in hela cell line .

Biochemical Pathways

It is suggested that similar compounds can cause cell cycle arrest at the s phase and induce apoptosis .

Result of Action

Similar compounds have shown potent growth inhibition properties with ic50 values generally below 5 μm against the three human cancer cells lines .